Cas no 137641-17-9 (2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- structure
137641-17-9 structure
Product Name:2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137641-17-9
MF:C19H11F5N2O2
MW:394.294862031937
CID:1245394
PubChem ID:76851134
Update Time:2025-04-20

2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
    • 137641-17-9
    • Inchi: 1S/C19H11F5N2O2/c20-13-6-2-7-14(21)17(13)26-18(27)15-8-3-9-16(25-15)28-12-5-1-4-11(10-12)19(22,23)24/h1-10H,(H,26,27)
    • InChI Key: REPCYBTZRHERMJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C(=CC=CC=2F)F)=O)=N1)(F)F

Computed Properties

  • Exact Mass: 394.07413
  • Monoisotopic Mass: 394.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2A^2
  • XLogP3: 5

Experimental Properties

  • PSA: 51.22
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